5-{3-[(1-benzyl-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2,5-dimethyl-1H-pyrrol-1-yl}-2-chlorobenzoic acid

• Molecular Formula: C25H20ClN3O5
• Molecular Weight: 477.9g/mol
• IUPAC Name: 5-[3-[(E)-(1-benzyl-2,4,6-trioxo-1,3-diazinan-5-ylidene)methyl]-2,5-dimethylpyrrol-1-yl]-2-chlorobenzoic acid
• InChI: InChI=1S/C25H20ClN3O5/c1-14-10-17(15(2)29(14)18-8-9-21(26)19(12-18)24(32)33)11-20-22(30)27-25(34)28(23(20)31)13-16-6-4-3-5-7-16/h3-12H,13H2,1-2H3,(H,32,33)(H,27,30,34)/b20-11+
• InChI Key: SFRAROVBRVKZJH-RGVLZGJSSA-N
• SMILES: CC1=CC(=C(N1C2=CC(=C(C=C2)Cl)C(=O)O)C)C=C3C(=O)NC(=O)N(C3=O)CC4=CC=CC=C4
• Isomeric SMILES: CC1=CC(=C(N1C2=CC(=C(C=C2)Cl)C(=O)O)C)/C=C/3\C(=O)NC(=O)N(C3=O)CC4=CC=CC=C4

Description

5-{3-[(1-benzyl-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2,5-dimethyl-1H-pyrrol-1-yl}-2-chlorobenzoic acid is a useful research compound. Its molecular formula is C25H20ClN3O5 and its molecular weight is 477.9g/mol. The purity is usually 95%.
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